Cas no 11121-32-7 (Meloxicam)

Meloxicam structure
Meloxicam structure
Product Name:Meloxicam
CAS No:11121-32-7
MF:C60H88N2O19
MW:1141.3427400589
CID:221773
PubChem ID:9941647
Update Time:2025-04-19

Meloxicam Chemical and Physical Properties

Names and Identifiers

    • Meloxicam
    • MEPARTRICIN
    • S-160
    • Methyl (19E,21E,23E,25E,27E,29E,31E)-33-[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-1,3,5,7,9,13,37-heptahydroxy-17-[5-hydroxy-7-[4-(methylamino)phenyl]-7-oxoheptan-2-yl]-18-methyl-11,15-dioxo-16,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylate
    • NCGC00095053-01
    • DSSTox_RID_81212
    • Pharmakon1600-01503432
    • CCG-40262
    • DSSTox_GSID_45900
    • Spectrum5_001711
    • DSSTox_CID_25900
    • SCHEMBL8422822
    • 62534-68-3
    • AB00053384_02
    • Tox21_111405
    • CAS-11121-32-7
    • Methyl (19E,21E,23Z,25Z,27E,29E,31E)-33-[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-1,3,5,7,9,13,37-heptahydroxy-17-[5-hydroxy-7-[4-(methylamino)phenyl]-7-oxoheptan-2-yl]-18-methyl-11,15-dioxo-16,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylate
    • HMS2094O21
    • HMS1922C20
    • SPECTRUM1503432
    • NSC760091
    • 11121-32-7
    • SBI-0052887.P002
    • BSPBio_002366
    • Inchi: 1S/C60H88N2O19/c1-36-18-16-14-12-10-8-6-7-9-11-13-15-17-19-48(79-59-56(74)54(61)55(73)38(3)78-59)33-51-53(58(75)77-5)50(71)35-60(76,81-51)34-47(69)30-45(67)28-43(65)26-42(64)27-44(66)29-46(68)32-52(72)80-57(36)37(2)20-25-41(63)31-49(70)39-21-23-40(62-4)24-22-39/h6-19,21-24,36-38,41-43,45-48,50-51,53-57,59,62-65,67-69,71,73-74,76H,20,25-35,61H2,1-5H3/b7-6+,10-8+,11-9+,14-12+,15-13+,18-16+,19-17+/t36?,37?,38-,41?,42?,43?,45?,46?,47?,48?,50?,51?,53?,54+,55-,56+,57?,59+,60?/m1/s1
    • InChI Key: GVEVTKSEPQUIJA-FCUPBDNZSA-N
    • SMILES: O1C2CC(C=CC=CC=CC=CC=CC=CC=CC(C)C(C(C)CCC(CC(C3C=CC(=CC=3)NC)=O)O)OC(CC(CC(CC(CC(CC(CC(CC1(CC(C2C(=O)OC)O)O)O)O)O)O)=O)O)=O)O[C@H]1[C@H]([C@H]([C@@H]([C@@H](C)O1)O)N)O |t:4,6,8,10,12,14,16|

Computed Properties

  • Exact Mass: 1126.58000
  • Monoisotopic Mass: 1140.59812858g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 21
  • Heavy Atom Count: 81
  • Rotatable Bond Count: 12
  • Complexity: 2140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 14
  • Defined Bond Stereocenter Count: 7
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 355Ų

Experimental Properties

  • PSA: 368.77000
  • LogP: 3.65630

Meloxicam Security Information

  • WGK Germany:2
  • RTECS:RW5692000
  • Safety Term:WGK Germany 2RTECS RW5692000
  • Toxicity:LD50 in mice: >2 g/kg orally; 200 mg/kg i.p. (Bruzzese, 1972)
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